Cas no 1025676-91-8 (2-((4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)amino)-1-((4-methylphenyl)sulfonyl)-1-nitroethene)

• Product Name: 2-((4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)amino)-1-((4-methylphenyl)sulfonyl)-1-nitroethene
• CAS No: 1025676-91-8
• MF: C₂₁H₁₅ClF₃N₃O₄S₂
• MW: 529.939711809158
• MDL: MFCD03410379
• CID: 5024766
• Update Time: 2026-02-28

2-((4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)amino)-1-((4-methylphenyl)sulfonyl)-1-nitroethene Chemical and Physical Properties

Names and Identifiers

• 2-((4-(3-CHLORO-5-(TRIFLUOROMETHYL)(2-PYRIDYLTHIO))PHENYL)AMINO)-1-((4-METHYLPHENYL)SULFONYL)-1-NITROETHENE
• 4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-[(Z)-2-(4-methylbenzenesulfonyl)-2-nitroethenyl]aniline
• 2-((4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)amino)-1-((4-methylphenyl)sulfonyl)-1-nitroethene

• MDL： MFCD03410379
• Inchi： 1S/C21H15ClF3N3O4S2/c1-13-2-8-17(9-3-13)34(31,32)19(28(29)30)12-26-15-4-6-16(7-5-15)33-20-18(22)10-14(11-27-20)21(23,24)25/h2-12,26H,1H3/b19-12-
• InChI Key： SOCSUPZSXRBPDV-UNOMPAQXSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1SC1C=CC(=CC=1)N/C=C(/[N+](=O)[O-])\S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 832
• XLogP3: 6.6
• Topological Polar Surface Area: 139